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Compound of Interest

Compound Name: Methyl(oxolan-2-ylmethyl)amine

Cat. No.: B1294518

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not replace a
formal risk assessment or the information provided in a Safety Data Sheet (SDS). Always
consult the most current SDS for Methyl(oxolan-2-yImethyl)amine before handling this
chemical and adhere to all institutional and regulatory safety protocols.

Introduction

Methyl(oxolan-2-ylmethyl)amine, a substituted tetrahydrofuran derivative, is a chemical
intermediate utilized in research and development, particularly within the pharmaceutical and
drug development sectors. Its structural motif is of interest in the synthesis of novel
compounds. This guide provides a comprehensive overview of the known safety, handling, and
toxicological information for Methyl(oxolan-2-ylmethyl)amine, based on available data. It is
crucial to note that detailed toxicological studies for this compound are limited, and therefore, it
should be handled with the utmost caution, treating it as a potentially hazardous substance.

Hazard Identification and Classification

Methyl(oxolan-2-yImethyl)amine is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary
hazards are associated with its irritant properties.

GHS Classification
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The following table summarizes the GHS classification for Methyl(oxolan-2-ylmethyl)amine.

[1]

Hazard Class Category
Skin irritation 2
Serious eye irritation 2A

Specific target organ toxicity — single exposure

(Respiratory system)

Hazard Statements and Precautionary Measures

The hazard statements and precautionary measures are derived from the GHS classification
and provide a quick reference for the potential dangers and the necessary precautions.

Signal Word: Warning[1]

Hazard Statements (H-Statements):[1]

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements (P-Statements): A comprehensive list of precautionary statements is
provided in the table below.[1]
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Category P-Statement Description
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264
handling.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Call a POISON CENTER or

P312 .
doctor if you feel unwell.
Specific treatment (see
P321 supplemental first aid
instructions on this label).
If skin irritation occurs: Get
P332 + P313 ) ) )
medical advice/attention.
If eye irritation persists: Get
P337 + P313 ) ) )
medical advice/attention.
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Take off contaminated clothing

P362
and wash before reuse.
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.
P405 Store locked up.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Toxicological Information

Detailed quantitative toxicological data for Methyl(oxolan-2-ylmethyl)amine, such as LD50
(lethal dose, 50%) or LC50 (lethal concentration, 50%) values, are not currently available in the
public domain. The toxicological information is primarily based on its irritant properties as
identified in the GHS classification.

Routes of Exposure: Inhalation, eye contact, skin contact, ingestion.[1]

Symptoms of Exposure:

Skin Contact: May result in inflammation characterized by itching, scaling, reddening,
blistering, pain, or dryness.[1]

Eye Contact: May result in redness, pain, or severe eye damage.[1]

Inhalation: May cause irritation of the lungs and respiratory system.[1]

Ingestion: Ingestion may cause gastrointestinal irritation, nausea, vomiting and diarrhea.

Carcinogenicity: This substance is not classified as a carcinogen by the International Agency
for Research on Cancer (IARC) or the National Toxicology Program (NTP).[1]

Handling and Storage
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Proper handling and storage procedures are critical to minimize the risk of exposure to
Methyl(oxolan-2-yImethyl)amine.

Safe Handling Workflow

The following diagram illustrates a recommended workflow for the safe handling of
Methyl(oxolan-2-yImethyl)amine in a laboratory setting.
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Figure 1. A generalized workflow for the safe handling of Methyl(oxolan-2-ylmethyl)amine.

Personal Protective Equipment (PPE)
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The following personal protective equipment should be worn when handling Methyl(oxolan-2-
ylmethyl)amine:[1]

o Eye/Face Protection: Chemical safety goggles and/or a face shield.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-toe
shoes.

o Respiratory Protection: Use in a well-ventilated area such as a chemical fume hood. If
ventilation is inadequate, a NIOSH-approved respirator with an appropriate cartridge for
organic vapors should be used.

Storage Conditions

Store Methyl(oxolan-2-ylmethyl)amine in a tightly closed container in a cool, dry, and well-
ventilated area away from incompatible substances and sources of ignition.[1] The storage
area should be locked.[1]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

First Aid Measures

The following table outlines the recommended first aid measures in case of exposure.[1]
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.

Skin Contact

Immediately flush skin with running water for at
least 15 minutes while removing contaminated
clothing and shoes. Obtain medical aid

immediately.

Eye Contact

Immediately flush open eyes with running water
for at least 15 minutes. Obtain medical aid

immediately.

Ingestion

Do NOT induce vomiting without medical
advice. Rinse mouth with water. Never
administer anything by mouth to an unconscious

person. Obtain medical aid immediately.

Spill and Leak Response

The following diagram outlines the logical steps to take in the event of a spill.
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Figure 2. A logical flow diagram for responding to a spill of Methyl(oxolan-2-ylmethyl)amine.

In the event of a spill, ensure adequate ventilation and remove all sources of ignition.[1]
Prevent the spill from entering drains or waterways.[1] Absorb the spill with an inert material
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(e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion, including carbon oxides and nitrogen oxides.[1]

o Protective Equipment: Firefighters should wear a NIOSH-approved self-contained breathing
apparatus (SCBA) and full protective gear.[1]

Disposal Considerations

Dispose of Methyl(oxolan-2-ylmethyl)amine and its container in accordance with local, state,
and federal regulations.[1] Do not allow the product to enter drains or waterways.[1]

Conclusion

Methyl(oxolan-2-yImethyl)amine is a chemical intermediate that requires careful handling due
to its irritant properties. While comprehensive toxicological data is not readily available, the
existing information from the Safety Data Sheet provides a clear framework for its safe use in a
research and development setting. Adherence to the safety protocols outlined in this guide, in
conjunction with a thorough review of the SDS and institutional safety policies, is essential for
protecting the health and safety of all personnel. Researchers should always operate under the
assumption that this compound is potentially hazardous and take all necessary precautions to
minimize exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://aksci.com/sds/9143DD_SDS.pdf
https://aksci.com/sds/9143DD_SDS.pdf
https://aksci.com/sds/9143DD_SDS.pdf
https://www.benchchem.com/product/b1294518?utm_src=pdf-body
https://aksci.com/sds/9143DD_SDS.pdf
https://aksci.com/sds/9143DD_SDS.pdf
https://www.benchchem.com/product/b1294518?utm_src=pdf-body
https://www.benchchem.com/product/b1294518?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 1. aksci.com [aksci.com]

 To cite this document: BenchChem. [Methyl(oxolan-2-ylmethyl)amine: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294518#safety-handling-and-msds-of-methyl-
oxolan-2-ylmethyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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